N1-Cyclopropyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine

• Molecular Formula: C11H22N2S
• Molecular Weight: 214.37 g/mol
• IUPAC Name: N'-cyclopropyl-N'-propan-2-yl-N-(thietan-3-yl)ethane-1,2-diamine
• InChI: InChI=1S/C11H22N2S/c1-9(2)13(11-3-4-11)6-5-12-10-7-14-8-10/h9-12H,3-8H2,1-2H3
• InChI Key: OCHOAQWCLZYCAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCNC1CSC1)C2CC2

Description

N1-Cyclopropyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine is a synthetic organic compound with a unique structure that includes cyclopropyl, isopropyl, and thietan-3-yl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-Cyclopropyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine typically involves multi-step organic reactions. One common method includes the reaction of cyclopropylamine with isopropylamine and thietan-3-yl ethane-1,2-diamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through distillation or recrystallization to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

N1-Cyclopropyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogenating agents, nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding oxides, while reduction may produce amines or other reduced forms of the compound.

Scientific Research Applications

N1-Cyclopropyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N1-Cyclopropyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N1-Ethyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine
• N1,N1-Diisopropyl-N2-(thietan-3-yl)ethane-1,2-diamine

Uniqueness

N1-Cyclopropyl-N1-isopropyl-N2-(thietan-3-yl)ethane-1,2-diamine is unique due to its specific combination of cyclopropyl, isopropyl, and thietan-3-yl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.